3-(3-Aminopropoxy)benzonitrile

• IUPAC Name: 3-(3-aminopropoxy)benzonitrile
• InChI: InChI=1S/C10H12N2O/c11-5-2-6-13-10-4-1-3-9(7-10)8-12/h1,3-4,7H,2,5-6,11H2
• InChI Key: ICIHMVWGUZWIDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCN)C#N
• Molecular Formula: C10H12N2O
• DSSTOX Substance ID: DTXSID30590989
• Molecular Weight: 176.21 g/mol
• CAS RN: 785760-03-4

Description

“3-(3-Aminopropoxy)benzonitrile” is a chemical compound with the CAS Number: 785760-03-4. It has a molecular weight of 176.22 and its IUPAC name is 3-(3-aminopropoxy)benzonitrile. The compound is used in scientific research, with applications ranging from drug synthesis to material science.

Synthesis Analysis

The synthesis of benzonitriles can be achieved via amino-catalyzed [3+3] benzannulation of α,β-unsaturated aldehydes and 4-arylsulfonyl-2-butenenitriles. Using pyrrolidine as an organocatalyst via iminium activation, a series of substituted benzonitriles were obtained in good to high yields in a regioselective manner.

Molecular Structure Analysis

The InChI code for “3-(3-Aminopropoxy)benzonitrile” is 1S/C10H12N2O/c11-5-2-6-13-10-4-1-3-9 (7-10)8-12/h1,3-4,7H,2,5-6,11H2. This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

The compound is involved in the amino-catalyzed [3+3] benzannulation reaction. This reaction can proceed smoothly under mild reaction conditions and without the aid of any metals, additional oxidants, or strong bases.

Physical And Chemical Properties Analysis

The compound is stored in a dark place, under an inert atmosphere, at room temperature. Its physical form can be liquid, solid, semi-solid, or lump.

Scientific Research Applications

Spectroscopic Characterization

The compound has been studied using Density Functional Theory for spectroscopic characterization. This involves using computational methods to predict how the compound will behave in various spectroscopic experiments, which can be useful in understanding its structure and properties.

Biological Activities

Research has been conducted into the biological activities of similar compounds. While not directly studying “3-(3-Aminopropoxy)benzonitrile”, this research could provide insights into potential biological applications of the compound.

Molecular Docking Studies

Molecular docking studies have been performed to explore the interaction between similar compounds and Influenza endonuclease inhibitor. This suggests potential applications of “3-(3-Aminopropoxy)benzonitrile” in studying protein-ligand interactions and in drug discovery.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a combustible liquid and is harmful if swallowed or in contact with skin. Safety measures include wearing protective gloves/clothing/eye protection/face protection, keeping away from heat/sparks/open flames/hot surfaces, and washing thoroughly after handling.